1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride

• IUPAC Name: 1-butyl-3-prop-2-enyl-1,2-dihydroimidazol-1-ium;chloride
• InChI: InChI=1S/C10H18N2.ClH/c1-3-5-7-12-9-8-11(10-12)6-4-2;/h4,8-9H,2-3,5-7,10H2,1H3;1H
• InChI Key: KNFMDLARWSEOSA-UHFFFAOYSA-N
• Canonical SMILES: CCCC[NH+]1CN(C=C1)CC=C.[Cl-]
• Molecular Formula: C10H19ClN2
• DSSTOX Substance ID: DTXSID30828254
• Molecular Weight: 202.72 g/mol
• CAS RN: 887276-30-4

Description

1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride is a chemical compound that belongs to the imidazolium family. This compound has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride is not fully understood. However, it is believed that the compound acts as a Lewis acid catalyst by coordinating with the substrate and activating it towards nucleophilic attack. The imidazolium moiety of the compound is also believed to play a crucial role in the catalytic activity by stabilizing the transition state.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and non-carcinogenic. Moreover, it is soluble in water and organic solvents, making it suitable for various applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride is its high catalytic activity and selectivity. Moreover, it is stable under various reaction conditions and can be easily synthesized and purified. However, one of the limitations of this compound is its high cost compared to other catalysts.

Future Directions

There are several future directions for the research and development of 1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride. One of the most promising directions is the development of new synthetic methods for the compound that are more cost-effective and scalable. Moreover, the compound can be modified to improve its catalytic activity and selectivity towards specific reactions. Furthermore, the compound can be used as a template for the synthesis of new imidazolium-based catalysts with unique properties and potential applications.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific fields. The compound can be synthesized through a simple method and has been shown to be an efficient catalyst for various organic reactions. Although there is limited information available on the biochemical and physiological effects of the compound, it is non-toxic and non-carcinogenic. There are several future directions for the research and development of the compound, including the development of new synthetic methods and the modification of the compound to improve its catalytic activity and selectivity.

Scientific Research Applications

1H-Imidazolium, 1-butyl-3-(2-propenyl)-, chloride has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of catalysis. This compound has been shown to be an efficient catalyst for various organic reactions such as the Michael addition, aldol reaction, and Diels-Alder reaction. Moreover, it has been used as a co-catalyst in the synthesis of various organic compounds.